Cas no 1238156-36-9 (1-Bromo-3,5-dihexylbenzene)

• Product Name: 1-Bromo-3,5-dihexylbenzene
• CAS No: 1238156-36-9
• MF: C₁₈H₂₉Br
• MW: 325.326864957809
• MDL: MFCD28369417
• CID: 3161888
• PubChem ID: 253660816
• Update Time: 2025-06-11

1-Bromo-3,5-dihexylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3,5-di(hexyl)benzene
• 1-Bromo-3,5-dihexylbenzene
• AKOS026671326
• MFCD28369417
• BS-53707
• SCHEMBL1353064
• T70164
• 1-bromo-3,5-di(n-hexyl)benzene
• 1238156-36-9
• B4818
• 1-Bromo-3,5-di-n-hexylbenzene
• FVTKYSBFHHVYJG-UHFFFAOYSA-N
• 807-774-6

• MDL： MFCD28369417
• Inchi： 1S/C18H29Br/c1-3-5-7-9-11-16-13-17(15-18(19)14-16)12-10-8-6-4-2/h13-15H,3-12H2,1-2H3
• InChI Key： FVTKYSBFHHVYJG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)CCCCCC)CCCCCC

Computed Properties

• Exact Mass: 324.14500
• Monoisotopic Mass: 324.145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 8.5

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 379.1±11.0 °C at 760 mmHg
• Flash Point: 173.6±13.7 °C
• Refractive Index: 1.5070 to 1.5110
• PSA: 0.00000
• LogP: 6.69470
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-Bromo-3,5-dihexylbenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on 1-Bromo-3,5-dihexylbenzene

Comprehensive Guide to 1-Bromo-3,5-dihexylbenzene (CAS No. 1238156-36-9): Properties, Applications, and Industry Insights

1-Bromo-3,5-dihexylbenzene (CAS No. 1238156-36-9) is a specialized organic compound widely recognized for its unique molecular structure and versatile applications in material science and chemical synthesis. This brominated aromatic hydrocarbon features two hexyl groups at the 3 and 5 positions, enhancing its solubility in non-polar solvents and making it valuable for advanced polymer formulations and liquid crystal technology. Researchers and manufacturers increasingly seek this compound due to its role in high-performance materials, aligning with trends in sustainable chemistry and green synthesis.

The growing demand for 1-Bromo-3,5-dihexylbenzene is driven by its utility in OLED (Organic Light-Emitting Diode) development, where its electron-withdrawing bromine moiety improves charge transport efficiency. Industry reports highlight its compatibility with flexible electronics, a hot topic in wearable technology and foldable displays. Users frequently search for "CAS 1238156-36-9 solubility" or "1-Bromo-3,5-dihexylbenzene synthesis method," reflecting practical concerns in lab-scale production. Its low toxicity profile (compared to analogous halogens) also makes it a preferred choice for eco-friendly formulations.

From a synthetic chemistry perspective, 1238156-36-9 serves as a key intermediate for cross-coupling reactions, particularly in Suzuki-Miyaura and Heck reactions. Recent studies emphasize its role in constructing π-conjugated systems for organic photovoltaics, addressing the surge in "renewable energy materials" searches. The compound’s thermal stability (up to 250°C) further supports its use in high-temperature applications, a critical factor for industries exploring "heat-resistant polymers."

Quality control of 1-Bromo-3,5-dihexylbenzene requires rigorous HPLC analysis, with users often querying "CAS 1238156-36-9 purity standards." Leading suppliers now provide ≥99% GC-grade variants to meet pharmaceutical intermediate requirements, though its primary market remains specialty chemicals. Environmental considerations are also prominent, with "biodegradable benzene derivatives" emerging as a related search trend. Innovations in catalytic bromination techniques have reduced byproduct formation, enhancing its atom economy—a priority for green chemistry advocates.

In summary, 1-Bromo-3,5-dihexylbenzene (CAS 1238156-36-9) bridges gaps between academic research and industrial applications, from optoelectronics to smart coatings. Its alignment with circular economy principles and energy-efficient synthesis routes positions it as a compound of enduring relevance. For those exploring "halogenated aromatic compounds" or "hexyl-substituted benzene uses," this molecule offers a compelling case study in modern chemical innovation.